2,4-dimethoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

• IUPAC Name: 2,4-dimethoxy-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C20H23F3N4O3/c1-12-24-17(20(21,22)23)11-18(25-12)27-8-6-13(7-9-27)26-19(28)15-5-4-14(29-2)10-16(15)30-3/h4-5,10-11,13H,6-9H2,1-3H3,(H,26,28)
• InChI Key: JBXPMJAASKIMGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=C(C=C(C=C3)OC)OC)C(F)(F)F
• Molecular Formula: C20H23F3N4O3
• Molecular Weight: 424.4 g/mol
• CAS No.: 1775384-87-6

Description

The compound “2,4-dimethoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide” is a pyrimidine derivative. Pyrimidines are important substances in the synthesis of various active molecules that are extensively used in the intermediate skeleton of agrochemicals. They have attracted more and more attention due to their extensive biological activities.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Heterocyclic Compounds Synthesis : Research demonstrates the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, and oxadiazepines, derived from visnaginone and khellinone. These compounds have shown significant anti-inflammatory and analgesic activities, potentially related to the inhibition of cyclooxygenase enzymes (COX-1/COX-2). The synthetic routes explored could offer a foundation for developing new compounds with enhanced biological activities, including those structurally similar to the specified benzamide compound (Abu‐Hashem et al., 2020).

• Antineoplastic Properties : Studies on compounds structurally akin, such as flumatinib, reveal insights into their metabolism in human patients, particularly in the context of chronic myelogenous leukemia (CML). Such research underscores the importance of understanding the metabolic pathways of novel antineoplastic agents for optimizing their therapeutic efficacy and safety profiles (Gong et al., 2010).

Chemical Analysis and Characterization

• Capillary Electrophoresis for Related Substances : The application of nonaqueous capillary electrophoresis to analyze related substances, including identification and quality control of pharmaceuticals, highlights the importance of advanced analytical techniques in the development and manufacturing of chemical compounds. This approach could be pivotal for ensuring the purity and efficacy of drugs developed from similar benzamide derivatives (Ye et al., 2012).

Application in Drug Development

• Antibacterial Agents Synthesis : Research on the synthesis of novel sulfonamides and carboxamides containing substituted benzophenone moieties has shown potent antibacterial activities. Such studies are critical for the ongoing development of new antimicrobial agents to combat resistant bacterial strains, suggesting a possible application area for compounds with similar chemical backbones (Vinaya et al., 2008).